Cas no 82467-94-5 (1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)-)

1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)- structure
82467-94-5 structure
Product Name:1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)-
CAS No:82467-94-5
MF:C12H16O2
MW:192.254243850708
CID:2717361
PubChem ID:54753664
Update Time:2024-03-01

1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 3-butyl-4,5-dihydro-, (3R)-
    • 82467-94-5
    • SCHEMBL12440329
    • (R)-3-Butyl-4,5-dihydroisobenzofuran-1(3H)-one
    • Inchi: 1S/C12H16O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h5,7,11H,2-4,6,8H2,1H3/t11-/m1/s1
    • InChI Key: ZPIKVDODKLJKIN-LLVKDONJSA-N
    • SMILES: C1(=O)C2=C(CCC=C2)[C@@H](CCCC)O1

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų
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